Cas no 1514274-57-7 (4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one)

• Product Name: 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one
• CAS No: 1514274-57-7
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6075242
• PubChem ID: 79915659
• Update Time: 2025-05-25

4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one
• 3(2H)-Furanone, 4-(cyclopropylcarbonyl)dihydro-2,2,5,5-tetramethyl-
• EN300-1125043
• AKOS018475151
• 1514274-57-7

• Inchi： 1S/C12H18O3/c1-11(2)8(9(13)7-5-6-7)10(14)12(3,4)15-11/h7-8H,5-6H2,1-4H3
• InChI Key： HCJGKZYTRKUFRM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C(C2CC2)=O)C(=O)C1(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 299.1±35.0 °C(Predicted)
• pka: 9.72±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one

Introduction to 4-Cyclopropanecarbonyl-2,2,5,5-Tetramethyloxolan-3-One (CAS No. 1514274-57-7)

The compound 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one (CAS No. 1514274-57-7) is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural features, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties

The molecular structure of 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one is defined by its oxolane ring system (a five-membered cyclic ether) substituted with cyclopropane carbonyl and multiple methyl groups. The presence of the cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and stability. Additionally, the tetramethyl substituents provide steric bulk around the oxolane ring, potentially affecting the molecule's conformational flexibility and interactions with other molecules.

Synthesis and Characterization

The synthesis of 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one involves a series of carefully controlled reactions to assemble the complex structure from simpler precursors. Recent advancements in catalytic methods and stereocontrol have enabled more efficient and selective syntheses of such molecules. Researchers have employed techniques such as organocatalysis and transition-metal-mediated coupling reactions to construct the oxolane ring system with high precision.

Applications in Research and Industry

This compound has found applications in various fields due to its unique chemical properties. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases.

In materials science, 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one has been explored as a building block for advanced polymers and materials with tailored mechanical properties. Its rigid structure and ability to form strong intermolecular interactions make it a promising candidate for high-performance materials.

Structural Insights and Reactivity

The cyclopropane moiety in this compound is known for its reactivity under certain conditions. Recent studies have demonstrated that the strained cyclopropane ring can undergo ring-opening reactions under thermal or photochemical conditions, leading to the formation of reactive intermediates that can be utilized in further transformations.

The tetramethyl substituents on the oxolane ring provide steric hindrance that can influence both the physical properties of the compound (such as melting point and solubility) and its reactivity in chemical reactions. This steric bulk can also play a role in determining the selectivity of reactions involving this compound.

Recent Research Developments

Recent research has focused on understanding the electronic properties of 4-cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one using computational chemistry methods such as density functional theory (DFT). These studies have provided insights into the molecule's electronic structure and its potential for use in optoelectronic materials.

In addition to its chemical applications, this compound has also been studied for its potential use in biochemistry as a ligand or inhibitor in enzyme assays. Its ability to bind to specific protein targets makes it a valuable tool for studying enzyme mechanisms.

Conclusion

In conclusion, 4-cyclopropanecarbonyl-2,2,5,tetramethyloxolan-3-one (CAS No. 1514274-57-) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure provides opportunities for both fundamental research and practical applications in fields such as drug discovery and materials science.